Cas no 118854-48-1 (Isopropyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity L))

Isopropyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity L) Properties

Names and Identifiers

• Isopropyl 4-hydroxy-2-methyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide
• Isopropyl 4-Hydroxy-2-methyl-
• 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylic acid isopropyl ester 1,1-dioxide
• Isopropyl 2-methyl-4-hydroxy-2H-1,2-benzothiazine-3-carboxylater 1,1-dioxide
• ISOPROPYL 4-HYDROXY-2-METHYL-2H-1,2-BENZOTHIAZINE-3-CARBOXYLATE 1,1-DIOXIDE (PIROXICAM IMPURITY L)
• propan-2-yl 4-hydroxy-2-methyl-1,1-dioxo-1λ⁶,2-benzothiazine-3-carboxylate
• 2-Methyl-4-hydroxy-2H-1,2-benzothiazine-3-carboxylic isopropyl ester-1,1-dioxide
• isopropyl 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide
• Meloxicam Related Compound C
• Piroxicam Impurity L
• MeloxicaM IMpurity F
• Meloxicam Impurity F(EP)
• Isopropyl 4-Hydroxy-2-methyl- (Piroxicam Impurity L)
• Isopropyl-4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate-1,1-dioxide
• 4-HYDROXY-2-METHYL-1H-1,2-BENZOTHIAZINE-3-CARBOXYLICACIDISOPROPYLESTER-1,1-DIOXIDE
• 1-Methylethyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide
• Q27268152
• SCHEMBL3419653
• PIROXICAM IMPURITY L [EP IMPURITY]
• Meloxicam impurity F [EP]
• UNII-7EFQ1F465L
• FT-0670500
• AKOS015914773
• propan-2-yl 4-hydroxy-2-methyl-1,1-dioxo-1$l^{6}
• NSC640233
• NSC-640233
• (Piroxicam Impurity L)
• 118854-48-1
• Isopropyl4-hydroxy-2-methyl-2H-benzo[e][1,2]thiazine-3-carboxylate1,1-dioxide
• MELOXICAM IMPURITY F [EP IMPURITY]
• propan-2-yl 4-hydroxy-2-methyl-1,1-dioxo-1lambda6,2-benzothiazine-3-carboxylate
• 7EFQ1F465L
• ZHWSBDIYCSOTBY-UHFFFAOYSA-N
• 2H-1,2-Benzothiazine-3-carboxylic acid, 4-hydroxy-2-methyl-, 1-methylethyl ester, 1,1-dioxide
• isopropyl 4-hydroxy-2-methyl-1,1-dioxo-1$l^{6},2-benzothiazine-3-carboxylate
• Isopropyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity L)
• Isopropyl 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide
• PiroxicaM iMpurity L
• isopropyl 4-hydroxy-2-methyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide
• +Expand

• MDL： MFCD09031311
• InChIKey： ZHWSBDIYCSOTBY-UHFFFAOYSA-N
• Inchi： 1S/C13H15NO5S/c1-8(2)19-13(16)11-12(15)9-6-4-5-7-10(9)20(17,18)14(11)3/h4-8,15H,1-3H3
• SMILES： OC1C2C=CC=CC=2S(=O)(=O)N(C)C=1C(OC(C)C)=O

Computed Properties

• Exact Mass: 297.06700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 297.06709375g/mol
• Heavy Atom Count: 20
• Complexity: 532
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• LogP: 2.51760
• PSA: 92.29000
• Boiling Point: 450.485 °C at 760 mmHg
• Flash Point: 450.485 °C at 760 mmHg
• Density: 1.408

Isopropyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity L) Security Information

• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 36/37/38

Isopropyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity L) Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%